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Compound of Interest

Compound Name:
(4-Bromonaphthalen-1-

yl)methanamine hydrochloride

Cat. No.: B1341887 Get Quote

An In-depth Technical Guide on (4-Bromonaphthalen-1-yl)methanamine hydrochloride:

Molecular Weight and Formula

This technical guide provides a detailed analysis of the molecular formula and molecular weight

of (4-Bromonaphthalen-1-yl)methanamine hydrochloride, a compound of interest to

researchers, scientists, and professionals in the field of drug development and chemical

synthesis.

Molecular Formula
The molecular formula for (4-Bromonaphthalen-1-yl)methanamine hydrochloride is

determined to be C₁₁H₁₁BrClN.

This formula is derived from the structural components of the molecule:

Naphthalene (C₁₀H₈): A bicyclic aromatic hydrocarbon forms the core structure.

Substitutions: A bromine atom replaces a hydrogen atom at the 4th position, and a

methanamine group (-CH₂NH₂) replaces a hydrogen atom at the 1st position of the

naphthalene ring. This results in the free base, (4-Bromonaphthalen-1-yl)methanamine, with

the formula C₁₁H₁₀BrN.
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Hydrochloride Salt: The compound is a hydrochloride salt, meaning the amine group is

protonated and associated with a chloride ion (HCl). This adds one hydrogen and one

chlorine atom, leading to the final molecular formula of C₁₁H₁₁BrClN.

Molecular Weight
The molecular weight of (4-Bromonaphthalen-1-yl)methanamine hydrochloride is

calculated to be 272.573 g/mol . This is based on the summation of the atomic weights of its

constituent atoms.

Elemental Composition and Atomic Weights
The following table summarizes the elemental composition of the molecule and the standard

atomic weights used for the calculation.

Element Symbol Count
Atomic Weight
( g/mol )

Total Weight (
g/mol )

Carbon C 11 12.011 132.121

Hydrogen H 11 1.008 11.088

Bromine Br 1 79.904 79.904

Chlorine Cl 1 35.453 35.453

Nitrogen N 1 14.007 14.007

Total 272.573

Detailed Calculation
The molecular weight (MW) is calculated as follows:

MW = (11 × AC) + (11 × AH) + (1 × ABr) + (1 × ACl) + (1 × AN) MW = (11 × 12.011) + (11 ×

1.008) + (1 × 79.904) + (1 × 35.453) + (1 × 14.007) MW = 132.121 + 11.088 + 79.904 + 35.453

+ 14.007 MW = 272.573 g/mol
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Chemical Structure
The following diagram illustrates the chemical structure of (4-Bromonaphthalen-1-
yl)methanamine hydrochloride.

Caption: Chemical structure of (4-Bromonaphthalen-1-yl)methanamine hydrochloride.

Workflow for Molecular Weight Determination
The logical workflow for determining the molecular weight of the compound is outlined in the

diagram below.

Determine Molecular Formula
(C₁₁H₁₁BrClN)

Identify Constituent Elements
(C, H, Br, Cl, N)

Obtain Standard Atomic Weights

Sum Atomic Weights

Final Molecular Weight
(272.573 g/mol)

Click to download full resolution via product page

Caption: Workflow for calculating the molecular weight.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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